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Compound of Interest

Compound Name:
2-Amino-5-

(methoxycarbonyl)benzoic acid

Cat. No.: B1282239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-(methoxycarbonyl)benzoic acid is a bifunctional organic molecule containing an

aniline moiety, a carboxylic acid, and a methyl ester. Its structure suggests its potential as a

versatile building block in the synthesis of more complex molecules, particularly in the fields of

medicinal chemistry and materials science. As a substituted anthranilic acid derivative, it

possesses reactive handles that allow for a variety of chemical transformations. This guide

provides a summary of its chemical properties, a plausible synthetic route, and discusses its

potential applications based on related structures. It is important to note that while the

existence of this compound is documented, detailed experimental and biological data in peer-

reviewed literature is scarce, indicating it may be a novel or infrequently reported chemical

entity.

Chemical Structure and Properties
The chemical structure of 2-Amino-5-(methoxycarbonyl)benzoic acid is characterized by a

benzene ring substituted with an amino group at position 2, a carboxylic acid at position 1, and

a methoxycarbonyl group at position 5.

Table 1: Chemical and Physical Properties of 2-Amino-5-(methoxycarbonyl)benzoic acid
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Property Value Source

IUPAC Name
2-amino-5-

(methoxycarbonyl)benzoic acid
N/A

CAS Number 63746-25-8 N/A

Molecular Formula C₉H₉NO₄ N/A

Molecular Weight 195.17 g/mol N/A

Predicted Boiling Point 394.8 ± 32.0 °C [1]

Predicted Density 1.373 ± 0.06 g/cm³ [1]

Note: Experimental data for boiling point and density are not readily available; the provided

values are predicted for a structural isomer.

Synthetic Protocol
A plausible and efficient method for the synthesis of 2-Amino-5-(methoxycarbonyl)benzoic
acid is via the reduction of its corresponding nitro precursor, 2-Nitro-5-

(methoxycarbonyl)benzoic acid. This transformation is a common and generally high-yielding

reaction in organic synthesis.

Experimental Protocol: Reduction of 2-Nitro-5-(methoxycarbonyl)benzoic acid

Reaction Setup: To a solution of 2-Nitro-5-(methoxycarbonyl)benzoic acid (1.0 eq) in a

suitable solvent such as methanol or ethyl acetate, is added a catalytic amount of palladium

on carbon (Pd/C, 10 mol%).

Hydrogenation: The reaction mixture is stirred under a hydrogen atmosphere (typically using

a balloon or a Parr hydrogenator) at room temperature.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) until the starting material is fully consumed.

Work-up: Upon completion, the reaction mixture is filtered through a pad of celite to remove

the palladium catalyst. The filtrate is then concentrated under reduced pressure to yield the
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crude product.

Purification: The crude 2-Amino-5-(methoxycarbonyl)benzoic acid can be purified by

recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column

chromatography on silica gel.

Synthetic Pathway for 2-Amino-5-(methoxycarbonyl)benzoic acid
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A plausible synthetic route to 2-Amino-5-(methoxycarbonyl)benzoic acid.

Potential Applications in Drug Discovery and
Development
While specific biological activities for 2-Amino-5-(methoxycarbonyl)benzoic acid have not

been extensively reported, its structural motifs are present in various pharmacologically active

compounds. Anthranilic acid derivatives are known to possess anti-inflammatory, analgesic,

and antimicrobial properties. The presence of the amino and carboxylic acid groups allows for

its use as a scaffold in combinatorial chemistry for the generation of compound libraries for

high-throughput screening.
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The methoxycarbonyl group can serve as a handle for further derivatization or as a bioisostere

for other functional groups. It is plausible that this compound could serve as a key intermediate

in the synthesis of novel kinase inhibitors, receptor antagonists, or other therapeutic agents.
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Drug Discovery Workflow

Synthesis & Characterization

Screening & Evaluation

Preclinical Development

Synthesis of
2-Amino-5-(methoxycarbonyl)benzoic acid

Purification

Structural Elucidation
(NMR, MS, etc.)

High-Throughput Screening

Hit Identification

Lead Optimization

In vitro & In vivo Studies

Toxicology

Pharmacokinetics

J

Clinical Trials

Click to download full resolution via product page

A generalized workflow for drug discovery and development.
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Conclusion
2-Amino-5-(methoxycarbonyl)benzoic acid is a chemical compound with significant potential

as an intermediate in synthetic chemistry. While detailed experimental data is not widely

available, its synthesis can be reasonably achieved through standard chemical

transformations. Further research into this molecule and its derivatives could unveil novel

applications in pharmaceuticals, agrochemicals, and material science, making it a person of

interest for further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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